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Compound of Interest

Compound Name: alpha-Guaiene

Cat. No.: B1239748 Get Quote

Introduction
Alpha-guaiene (α-guaiene) is a bicyclic sesquiterpene found in a variety of aromatic plants,

most notably in patchouli oil (Pogostemon cablin). For many years, its bioactivity was primarily

considered in the context of the essential oils in which it is a constituent. Early research on

isolated α-guaiene was limited, with more detailed investigations into its specific

pharmacological effects emerging more prominently after 2015. This guide provides an in-

depth overview of the foundational and early studies on the bioactivity of α-guaiene, with a

focus on its antifungal, anti-inflammatory, antioxidant, and cytotoxic properties. Where early

data on the isolated compound is scarce, studies on closely related guaiane sesquiterpenes or

essential oils with high α-guaiene content are referenced to provide context for its potential

therapeutic effects.

Antifungal Activity
The antifungal properties of α-guaiene have been a significant area of investigation. Early

research often inferred its activity as part of an essential oil's broader effects. However, more

recent studies have provided specific data on fractions enriched with α-guaiene.

Quantitative Data: Antifungal Activity
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Fungal Strain Assay Type
Concentration/
Value

Purity of α-
Guaiene

Reference

Candida albicans

ATCC 7102

Minimum

Inhibitory

Concentration

(MIC)

45% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Minimum

Fungicidal

Concentration

(MFC)

50% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Aspergillus niger

Minimum

Inhibitory

Concentration

(MIC)

55% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Minimum

Fungicidal

Concentration

(MFC)

60% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Microsporum

gypseum ATCC

14683

Minimum

Inhibitory

Concentration

(MIC)

50% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Minimum

Fungicidal

Concentration

(MFC)

60% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Trichophyton

mentagrophytes

ATCC 16404

Minimum

Inhibitory

Concentration

(MIC)

95% (v/v) 38.8%
--INVALID-LINK--

[1][2]

Minimum

Fungicidal

100% (v/v) 38.8% --INVALID-LINK--

[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://f1000research.com/articles/14-4
https://pubmed.ncbi.nlm.nih.gov/41180451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentration

(MFC)

Candida albicans Well Diffusion

7.69 mm

inhibition zone

(at 100% conc.)

38.8%
--INVALID-LINK--

[3]

Aspergillus niger Well Diffusion

2.82 mm

inhibition zone

(at 100% conc.)

38.8%
--INVALID-LINK--

[3]

Experimental Protocol: Microdilution Method for MIC
and MFC Determination
This protocol is based on the methodology described by Nurjanah et al. (2025).[1][2]

Fungal Inoculum Preparation: Fungal conidia are harvested from agar slants using sterile

0.85% saline solution containing 0.1% Tween 20. The conidial suspension is then adjusted

with sterile saline to a concentration of approximately 1.0 x 10⁵ conidia/mL.

Microplate Preparation: A 96-well microplate is used. A serial dilution of the α-guaiene

sample is prepared in a suitable broth medium (e.g., Sabouraud Dextrose Broth) in the wells

of the microplate.

Inoculation: Each well is inoculated with 100 µL of the prepared fungal suspension.

Controls: Positive controls (containing a known antifungal agent like ketoconazole or

fluconazole), negative controls (containing the solvent used to dissolve α-guaiene, such as

n-hexane), and growth controls (containing only the medium and the fungal inoculum) are

included.

Incubation: The microplate is incubated at an appropriate temperature (e.g., 28-30°C) for a

period suitable for fungal growth (typically 48-72 hours).

MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest

concentration of α-guaiene that visually inhibits fungal growth.
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MFC Determination: To determine the Minimum Fungicidal Concentration (MFC), a small

aliquot from the wells showing no visible growth is sub-cultured onto fresh agar plates. The

plates are incubated for a further 48-72 hours. The MFC is the lowest concentration of α-

guaiene that results in no fungal growth on the sub-cultured plates.
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Preparation Assay

Analysis

Fungal Culture Prepare Fungal Inoculum
(1.0 x 10^5 conidia/mL)

α-Guaiene Sample Serial Dilution of α-Guaiene
in 96-well plate

Inoculate wells Incubate
(48-72h) Determine MIC Subculture from

clear wells
Incubate plates

(48-72h) Determine MFC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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